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Compound of Interest

Compound Name: Octadecyl isonicotinate

CAS No.: 103225-02-1

Cat. No.: B010763

Get Quote

This in-depth technical guide provides a comprehensive overview of the key spectroscopic data

for octadecyl isonicotinate (C₂₄H₄₁NO₂), a compound of significant interest in various

research and development fields. This document is intended for researchers, scientists, and

drug development professionals, offering a detailed analysis of its Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The focus is on not only

presenting the data but also elucidating the underlying principles and experimental

considerations for its accurate acquisition and interpretation.

Introduction to Octadecyl Isonicotinate
Octadecyl isonicotinate is an ester composed of isonicotinic acid (also known as pyridine-4-

carboxylic acid) and octadecanol. Its long alkyl chain imparts lipophilic properties, making it a

subject of interest in areas such as drug delivery systems, materials science, and as a

component in the synthesis of more complex molecules. Accurate structural elucidation and

purity assessment are paramount for its application, and spectroscopic techniques are the

cornerstone of this characterization.

Molecular Structure and Spectroscopic Correlation

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b010763#bc-rfq
https://www.benchchem.com/product/b010763/docs?utm_src=pdf-body#spectroscopic-data-of-octadecyl-isonicotinate-a-technical-guide-for-researchers
https://www.benchchem.com/product/b010763/docs?utm_src=pdf-body#spectroscopic-data-of-octadecyl-isonicotinate-a-technical-guide-for-researchers
https://www.benchchem.com/product/b010763/docs?utm_src=pdf-body#spectroscopic-data-of-octadecyl-isonicotinate-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010763?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To fully appreciate the spectroscopic data, it is essential to understand the molecular structure

of octadecyl isonicotinate. The molecule consists of a pyridine ring, an ester functional group,

and a long saturated alkyl chain. Each of these components will give rise to characteristic

signals in the various spectra discussed below.

Caption: Molecular structure of octadecyl isonicotinate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules,

providing detailed information about the chemical environment of hydrogen (¹H NMR) and

carbon (¹³C NMR) atoms.

¹H NMR Spectroscopy
The ¹H NMR spectrum of octadecyl isonicotinate is characterized by distinct signals

corresponding to the aromatic protons of the isonicotinate moiety and the aliphatic protons of

the long octadecyl chain.
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The downfield region of the spectrum is dominated by the signals from the pyridine ring. The

protons ortho to the nitrogen atom (H-2 and H-6) are the most deshielded due to the electron-

withdrawing effect of the nitrogen and appear as a doublet around 8.75 ppm. The protons meta

to the nitrogen (H-3 and H-5) are also deshielded and resonate as a doublet around 7.85 ppm.

The aliphatic region shows the signals for the octadecyl chain. The methylene group directly

attached to the ester oxygen (-O-CH₂-) is deshielded by the electronegative oxygen and

appears as a triplet at approximately 4.30 ppm. The terminal methyl group (-CH₃) of the alkyl

chain is the most shielded and gives a triplet at around 0.88 ppm. The large multiplet centered

around 1.25 ppm corresponds to the remaining methylene groups of the long alkyl chain.

Experimental Protocol:

A typical ¹H NMR experiment for octadecyl isonicotinate would involve dissolving

approximately 5-10 mg of the sample in 0.5-0.7 mL of a deuterated solvent, such as

chloroform-d (CDCl₃), in a 5 mm NMR tube. The spectrum would be acquired on a 400 MHz or

higher field NMR spectrometer. Standard acquisition parameters would include a sufficient

number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio, a relaxation delay of 1-5

seconds, and a spectral width covering the range of 0-10 ppm. Tetramethylsilane (TMS) is

typically used as an internal standard for chemical shift referencing (0 ppm).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b010763/docs?utm_src=pdf-body#spectroscopic-data-of-octadecyl-isonicotinate-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010763?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation Data Acquisition Data Processing

Weigh 5-10 mg of
Octadecyl Isonicotinate

Dissolve in ~0.6 mL
of CDCl₃ with TMS

Transfer to
5 mm NMR tube

Insert sample into
NMR spectrometer (≥400 MHz)
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b010763?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010763?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

